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Compound of Interest

9-O-Methyl-4-hydroxyboeravinone
B

Cat. No.: B131129

Compound Name:

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed procedures for the safe disposal of 9-O-Methyl-4-
hydroxyboeravinone B, a compound noted for its potential biological activities. Adherence to
these guidelines is essential to mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Hazard Information

9-0O-Methyl-4-hydroxyboeravinone B is classified as a hazardous substance.[1] All handling
and disposal procedures must be conducted with appropriate personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Work should be
performed in a well-ventilated area or under a fume hood.

Known Hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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Quantitative Data Summary

The following table summarizes the key quantitative data for 9-O-Methyl-4-
hydroxyboeravinone B.

Property Value Source
Molecular Weight 342.3 g/mol [21[31[4]
Molecular Formula C18H1407 [1112114]
Storage Temperature Room temperature or 2-8°C [31[4]

Step-by-Step Disposal Protocol

Given the hazardous nature of 9-O-Methyl-4-hydroxyboeravinone B, it must be disposed of
as hazardous chemical waste. Do not dispose of this compound down the drain or in regular
trash.

1. Waste Ildentification and Segregation:

o Clearly label a dedicated, sealable, and chemically compatible waste container as
"Hazardous Waste: 9-O-Methyl-4-hydroxyboeravinone B".

o Keep this waste stream separate from other chemical wastes to avoid potential reactions.
2. Collection of Waste:

e Solid Waste: Collect any solid 9-O-Methyl-4-hydroxyboeravinone B, including residues
and contaminated items (e.g., weigh boats, contaminated filter paper), in the designated
hazardous waste container.

o Contaminated Labware: Disposable labware (e.g., pipette tips, centrifuge tubes) that has
come into contact with the compound should be placed in a sealed bag within the hazardous
waste container. Non-disposable glassware should be decontaminated by rinsing with a
suitable solvent (e.g., ethanol or acetone) three times. The rinsate must be collected as
hazardous waste.
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» Solutions: Collect all solutions containing 9-O-Methyl-4-hydroxyboeravinone B in a
designated, sealed container for liquid hazardous waste.

3. Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

o Ensure the storage area is cool and dry.
4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company.[5]

» Provide the waste management company with all available safety information for 9-O-
Methyl-4-hydroxyboeravinone B.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
[6][7] The majority of hazardous chemical waste from laboratories is typically incinerated at a
permitted facility.[6][7]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 9-O-Methyl-4-
hydroxyboeravinone B.
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Caption: Workflow for the safe disposal of 9-O-Methyl-4-hydroxyboeravinone B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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